Cas no 224317-64-0 (5-chloro-2-(2-propynyloxy)benzenecarbaldehyde)

5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde is a versatile aromatic aldehyde compound featuring both chloro and propynyloxy functional groups. Its molecular structure, combining an electron-withdrawing chloro substituent and an alkynyl ether linkage, makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks and pharmaceutical precursors. The propynyloxy group offers reactivity for click chemistry applications, while the aldehyde functionality enables further derivatization via condensation or nucleophilic addition reactions. This compound is well-suited for use in medicinal chemistry, agrochemical research, and materials science due to its balanced reactivity and potential as a building block for complex molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity.

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde structure

224317-64-0 structure

Product Name:5-chloro-2-(2-propynyloxy)benzenecarbaldehyde

CAS No:224317-64-0

MF:C₁₀H₇ClO₂

MW:194.61438202858

MDL:MFCD03001306

CID:851077

Update Time:2026-04-29

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-(2-propynyloxy)benzenecarbaldehyde
- 5-chloro-2-prop-2-ynoxybenzaldehyde
- 5-chloro-2-(prop-2-yn-1-yloxy)benzaldehyde
- 5-chloro-2-prop-2-ynyloxy-benzaldehyde
- 5-chloro-2-propargyloxy benzaldehyde
- 5-chlorosalicylaldehyde propargyl ether
- AC1MC9Y5
- chloropropynyloxybenzenecarbaldehyde
- CTK5J0885
- SBB091801
- MDL： MFCD03001306
- Inchi： InChI=1S/C10H7ClO2/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h1,3-4,6-7H,5H2
- InChI Key： JPOACCUDQZMTSO-UHFFFAOYSA-N
- SMILES： O=CC1=CC(Cl)=CC=C1OCC#C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3

Experimental Properties

Melting Point: 74-76°C

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Security Information

HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Pricemore >>

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abcr	AB156206-1 g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		1g	€260.30	2023-05-08
abcr	AB156206-5 g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		5g	€696.70	2023-05-08
abcr	AB156206-10 g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		10g	€1131.70	2023-05-08
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